Methyl (2-(3-chlorophenyl)-2-methoxypropyl)carbamate
Description
“Methyl (2-(3-chlorophenyl)-2-methoxypropyl)carbamate” is a carbamate compound . The Linear Formula is C8H8ClNO2, and the CAS Number is 2150-88-1 . It has a Molecular Weight of 185.611 .
Synthesis Analysis
Carbamates are chemically similar to, but more reactive than amides . They form polymers such as polyurethane resins . The synthesis of carbamates has expanded greatly in recent years . Notably, the preparation of propargyl sulfoximine carbamates provides an alkyne as a potential click handle .Molecular Structure Analysis
The molecular structure of “Methyl (2-(3-chlorophenyl)-2-methoxypropyl)carbamate” is characterized by its Linear Formula: C8H8ClNO2 . The compound has a Molecular Weight of 185.611 .Chemical Reactions Analysis
Carbamates are used in agriculture to ensure maximum production of the crop . They are used as replacements for persistent organochlorines (such as DDT) and mercury and arsenic compounds .Scientific Research Applications
- Specifically, this compound targets germinating grasses and certain dicotyledonous plants. When incorporated into the upper layer of soil before weed seed germination, it inhibits the growth of plants as their developing shoots pass through the treated layer .
- Amino acid utilization is also affected, which may contribute to the observed phytotoxicity. Additionally, the formation of material tentatively described as lignin is inhibited .
- These enzymes play crucial roles in neurotransmission and are therapeutic targets for neurodegenerative diseases like Alzheimer’s. The compound’s interaction with cholinesterases warrants further investigation .
- Histological effects are similar to those seen with other carbamate herbicides like IPC and CIPC. Understanding these effects can inform plant pathology research .
- Investigating the biochemical effects of carbamates on various metabolic reactions in plants provides valuable insights .
Herbicide Activity
Polymer Synthesis Inhibition
Cholinesterase Enzyme Inhibition
Histological Effects on Plant Tissues
Respiration Inhibition
Radioactive Methionine Incorporation Studies
properties
IUPAC Name |
methyl N-[2-(3-chlorophenyl)-2-methoxypropyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO3/c1-12(17-3,8-14-11(15)16-2)9-5-4-6-10(13)7-9/h4-7H,8H2,1-3H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APYWFGIFTTZWIX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)OC)(C1=CC(=CC=C1)Cl)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (2-(3-chlorophenyl)-2-methoxypropyl)carbamate | |
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